Cas no 833484-94-9 (Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-)
833484-94-9 structure
Product Name:Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-
CAS No:833484-94-9
MF:C16H13FO5
MW:304.269828557968
CID:672245
PubChem ID:69723401
Update Time:2025-04-19
Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-
- 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]benzoic acid
- DTXSID50741214
- SCHEMBL6258479
- 833484-94-9
- 4-[(5-Fluoro-2H,4H-1,3-benzodioxin-8-yl)methoxy]benzoic acid
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- Inchi: 1S/C16H13FO5/c17-14-6-3-11(15-13(14)8-20-9-22-15)7-21-12-4-1-10(2-5-12)16(18)19/h1-6H,7-9H2,(H,18,19)
- InChI Key: HRKRPLJVBUGZRX-UHFFFAOYSA-N
- SMILES: FC1=CC=C(COC2C=CC(C(=O)O)=CC=2)C2=C1COCO2
Computed Properties
- Exact Mass: 304.07470167g/mol
- Monoisotopic Mass: 304.07470167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 65Ų
Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
833484-94-9 (Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-) Related Products
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